Cas no 144298-06-6 (tert-butyl N-(2-bromo-3,4-difluorophenyl)carbamate)

tert-butyl N-(2-bromo-3,4-difluorophenyl)carbamate structure
144298-06-6 structure
Product Name:tert-butyl N-(2-bromo-3,4-difluorophenyl)carbamate
CAS No:144298-06-6
MF:C11H12BrF2NO2
MW:308.119289398193
MDL:MFCD24472480
CID:3749631
PubChem ID:21762647
Update Time:2025-04-22

tert-butyl N-(2-bromo-3,4-difluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (2-bromo-3,4-difluorophenyl)-, 1,1-dimethylethyl ester
    • Carbamic acid, N-(2-bromo-3,4-difluorophenyl)-, 1,1-dimethylethyl ester
    • tert-Butyl (2-bromo-3,4-difluorophenyl)carbamate
    • tert-butyl N-(2-bromo-3,4-difluorophenyl)carbamate
    • EN300-23404805
    • 144298-06-6
    • MDL: MFCD24472480
    • Inchi: 1S/C11H12BrF2NO2/c1-11(2,3)17-10(16)15-7-5-4-6(13)9(14)8(7)12/h4-5H,1-3H3,(H,15,16)
    • InChI Key: VZEHHMBIYXSPTH-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC1=CC=C(F)C(F)=C1Br

Computed Properties

  • Exact Mass: 307.00195Da
  • Monoisotopic Mass: 307.00195Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 38.3Ų

tert-butyl N-(2-bromo-3,4-difluorophenyl)carbamate Pricemore >>

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